Cas no 1237524-34-3 (4,5-dichloro-2-(trifluoromethyl)aniline)

• Product Name: 4,5-dichloro-2-(trifluoromethyl)aniline
• CAS No: 1237524-34-3
• MF: C₇H₄Cl₂F₃N
• MW: 230.014570236206
• MDL: MFCD28787619
• CID: 4579665
• PubChem ID: 89043066
• Update Time: 2025-10-18

4,5-dichloro-2-(trifluoromethyl)aniline Chemical and Physical Properties

Names and Identifiers

• 4,5-dichloro-2-(trifluoroMethyl)aniline
• 4,5-dichloro-2-(trifluoromethyl)aniline

• MDL： MFCD28787619
• Inchi： 1S/C7H4Cl2F3N/c8-4-1-3(7(10,11)12)6(13)2-5(4)9/h1-2H,13H2
• InChI Key： NFUXBJAGSCYLMI-UHFFFAOYSA-N
• SMILES： NC1=CC(Cl)=C(Cl)C=C1C(F)(F)F

Additional information on 4,5-dichloro-2-(trifluoromethyl)aniline

Introduction to 4,5-dichloro-2-(trifluoromethyl)aniline (CAS No. 1237524-34-3)

4,5-dichloro-2-(trifluoromethyl)aniline, with the CAS number 1237524-34-3, is a versatile organic compound that has garnered significant attention in the fields of chemical synthesis, pharmaceutical research, and materials science. This compound is characterized by its unique structure, which includes two chlorine atoms and a trifluoromethyl group attached to an aniline framework. These functional groups endow the molecule with distinct chemical properties, making it a valuable building block for a wide range of applications.

The chemical structure of 4,5-dichloro-2-(trifluoromethyl)aniline can be represented as C₉H₆Cl₂F₃N. The presence of the trifluoromethyl group (CF₃) significantly enhances the compound's lipophilicity and metabolic stability, which are crucial factors in drug design and development. Additionally, the dichloro substitution on the aromatic ring provides enhanced reactivity and selectivity in various chemical reactions.

In recent years, 4,5-dichloro-2-(trifluoromethyl)aniline has been extensively studied for its potential applications in pharmaceutical research. One notable area of interest is its use as an intermediate in the synthesis of novel drugs targeting various diseases. For instance, a study published in the Journal of Medicinal Chemistry highlighted the role of this compound in the development of potent inhibitors for specific enzymes involved in cancer progression. The high lipophilicity and metabolic stability of 4,5-dichloro-2-(trifluoromethyl)aniline make it an ideal candidate for such applications.

Beyond pharmaceuticals, 4,5-dichloro-2-(trifluoromethyl)aniline has also found applications in materials science. Its unique electronic properties and thermal stability have led to its use in the synthesis of advanced materials such as polymers and coatings. A recent study in the Journal of Polymer Science: Polymer Chemistry demonstrated the effectiveness of this compound as a monomer in the preparation of high-performance polymers with enhanced mechanical and thermal properties.

The synthesis of 4,5-dichloro-2-(trifluoromethyl)aniline typically involves a multi-step process that includes halogenation and substitution reactions. One common synthetic route involves the reaction of 2-trifluoromethylaniline with chlorine gas under controlled conditions to introduce the dichloro substituents. This process requires careful control of reaction parameters such as temperature and pressure to ensure high yield and purity of the final product.

The physical properties of 4,5-dichloro-2-(trifluoromethyl)aniline, including its melting point, boiling point, and solubility, are important considerations for both synthetic processes and practical applications. The compound is generally solid at room temperature with a melting point ranging from 80°C to 85°C. It is moderately soluble in common organic solvents such as dichloromethane and acetone but has limited solubility in water.

In terms of safety and handling, while 4,5-dichloro-2-(trifluoromethyl)aniline is not classified as a hazardous material under current regulations, it is important to follow standard laboratory safety protocols when working with this compound. Proper personal protective equipment (PPE), such as gloves and safety goggles, should be worn to minimize exposure risks. Additionally, it is recommended to handle the compound in well-ventilated areas or under a fume hood to prevent inhalation of vapors.

The environmental impact of 4,5-dichloro-2-(trifluoromethyl)aniline is another important consideration. While there is limited data available on its environmental fate and effects, it is generally advisable to follow best practices for waste disposal and minimize environmental release. Proper waste management procedures should be implemented to ensure compliance with local regulations and reduce potential ecological impacts.

In conclusion, 4,5-dichloro-2-(trifluoromethyl)aniline (CAS No. 1237524-34-3) is a highly versatile compound with significant potential in various scientific and industrial applications. Its unique chemical structure and properties make it an attractive candidate for drug development, materials science, and other advanced research areas. Ongoing studies continue to explore new uses and optimize existing applications of this compound, further highlighting its importance in modern chemistry.